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Compound of Interest

Compound Name: Azecan-2-one

CAS No.: 6142-53-6

Cat. No.: B3427706

Get Quote

Executive Summary
Azecan-2-one (commonly known as Caprinolactam or 2-Azacyclodecanone) is the 10-

membered cyclic amide (lactam) derived from decanoic acid precursors.[1] Unlike the widely

utilized

-caprolactam (6-membered, Nylon 6 precursor) and laurolactam (12-membered, Nylon 12
precursor), azecan-2-one occupies the "medium-ring" niche (8–11 atoms).[1] This structural
positioning imparts unique physicochemical characteristics driven by transannular strain and
conformational flexibility.

This guide provides a definitive technical profile of azecan-2-one, focusing on its

thermodynamic behavior, synthesis via the Beckmann rearrangement, and utility as a monomer

for Nylon 10 (Polyamide 10).

Molecular Architecture & Conformational Dynamics
The 10-membered ring of azecan-2-one is characterized by significant transannular strain

(Prelog strain), arising from the forced proximity of hydrogen atoms across the ring. Unlike
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small rings (rigid) or large rings (flexible, behaving like linear chains), azecan-2-one exists in a

dynamic equilibrium of conformers.[1]

Cis/Trans Isomerism: A defining feature of medium-ring lactams (8- to 10-membered) is the

existence of the amide bond in both cis and trans configurations.[1] In azecan-2-one, the

trans isomer is often thermodynamically favored in solution, whereas the cis form may

predominate in the crystal lattice to maximize intermolecular hydrogen bonding.

Ring Strain: The enthalpy of polymerization (

) is driven by the release of this ring strain. Azecan-2-one possesses moderate strain
(approx. 3–5 kcal/mol), making its ring-opening polymerization (ROP) thermodynamically
favorable but kinetically distinct from the highly strained caprolactam.[1]

Physicochemical Profile
The following data consolidates experimental values and high-confidence predictive models for

azecan-2-one (CAS: 6142-53-6).

Table 1: Key Physicochemical Properties[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3427706/docs?utm_src=pdf-body#physicochemical-properties-of-azecan-2-one-caprinolactam-a-technical-guide
https://patents.google.com/patent/US20030055152A1/en
https://patents.google.com/patent/US20030055152A1/en
https://www.benchchem.com/product/b3427706/docs?utm_src=pdf-body#physicochemical-properties-of-azecan-2-one-caprinolactam-a-technical-guide
https://www.benchchem.com/product/b3427706/docs?utm_src=pdf-body#physicochemical-properties-of-azecan-2-one-caprinolactam-a-technical-guide
https://patents.google.com/patent/US20030055152A1/en
https://www.benchchem.com/product/b3427706/docs?utm_src=pdf-body#physicochemical-properties-of-azecan-2-one-caprinolactam-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427706?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description Source/Notes

IUPAC Name Azecan-2-one

Common Names

Caprinolactam, 2-

Azacyclodecanone,

-Decanolactam

CAS Number 6142-53-6

Molecular Formula

Molecular Weight 155.24 g/mol

Physical State Low-melting solid or liquid
Dependent on cis/trans ratio

and purity.[1]

Melting Point -2°C to +35°C

Pure trans-isomer is often

liquid; cis-rich fractions

crystallize higher.[1]

Boiling Point 95°C @ 5 mmHg
Extrapolates to approx. 260–

270°C at atm pressure.[1]

Density 0.980 – 1.02 g/cm³
Standard liquid density for

medium lactams.[1]

LogP (Octanol/Water) 1.51 – 2.30

Predicted.[1] More lipophilic

than caprolactam (LogP

~0.12).[1]

Solubility
Soluble in ethanol, benzene,

chloroform.

Limited water solubility

compared to smaller lactams.

Refractive Index
Estimated based on

homologous series.[1]

Synthesis: The Beckmann Rearrangement[4]
The primary industrial and laboratory route to azecan-2-one is the Beckmann Rearrangement

of cyclodecanone oxime. This acid-catalyzed rearrangement inserts a nitrogen atom into the

cyclic ketone framework.
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Experimental Protocol
Oximation: Cyclodecanone is reacted with hydroxylamine hydrochloride (

) in a buffered aqueous/alcoholic solution to yield cyclodecanone oxime.[1]

Rearrangement: The oxime is treated with a strong acid catalyst (e.g., Polyphosphoric acid,

Sulfuric acid, or Thionyl chloride) to induce ring expansion.

Purification: The crude lactam is neutralized, extracted into an organic solvent (e.g.,

dichloromethane), and purified via vacuum distillation.

Visualization: Synthesis Pathway

Figure 1: Synthesis of Azecan-2-one via Beckmann Rearrangement of Cyclodecanone Oxime.
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Polymerization: Route to Nylon 10
Azecan-2-one serves as the monomer for Nylon 10 (Polyamide 10).[1] Unlike Nylon 6,10 (a

condensation polymer of sebacoyl chloride and hexamethylene diamine), Nylon 10 is a

polylactam formed via Ring-Opening Polymerization (ROP).[1]

Anionic Ring-Opening Polymerization (AROP)
The anionic route is preferred for its speed and ability to proceed at lower temperatures,

minimizing side reactions.

Reagents:

Initiator: Strong base (e.g., Sodium Caprolactamate, NaH, or Magnesium Bromide salts).[1]

Activator: N-Acetyl caprolactam or Isocyanates (promotes rapid initiation).[1]
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Mechanism:

Initiation: The base deprotonates the lactam amide group, creating a nucleophilic lactam

anion.

Propagation: The anion attacks the carbonyl carbon of another lactam ring (or the activated

N-acyl species), opening the ring and regenerating the anion at the chain end.

Termination: Protonation or consumption of monomer.

Visualization: Polymerization Mechanism

Figure 2: Anionic Ring-Opening Polymerization (AROP) of Azecan-2-one to Nylon 10.
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Applications & Comparative Analysis
Nylon 10 derived from azecan-2-one offers a specific balance of properties between Nylon 6

and Nylon 12.

Moisture Absorption: Lower than Nylon 6 due to the higher carbon-to-amide ratio (9:1 vs

5:1), resulting in better dimensional stability in humid environments.[1]

Flexibility: The longer methylene segments impart greater flexibility and impact resistance

compared to Nylon 6.

Melting Point: Nylon 10 typically melts around 188–190°C, which is lower than Nylon 6

(220°C) but higher than Nylon 12 (178°C), offering a useful processing window.[1]

References
National Center for Biotechnology Information (2026).PubChem Compound Summary for

CID 70523, Azacycloundecan-2-one (Homolog Reference).[1] Retrieved from [Link][1]

White Rose eTheses Online (2022).Successive Ring Expansion (SuRE) in the synthesis of

medium sized ring and macrocycle libraries. (Contains experimental details on azecan-2-
one synthesis). Retrieved from [Link]

Polymer Science Learning Center.Polymerization of Nylon 6 and Nylon 6,10. (Contextual

reference for AROP mechanisms). Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b3427706/docs#physicochemical-properties-of-azecan-2-one-caprinolactam-a-technical-guide
https://www.benchchem.com/product/b3427706/docs#physicochemical-properties-of-azecan-2-one-caprinolactam-a-technical-guide
https://www.benchchem.com/product/b3427706/docs#physicochemical-properties-of-azecan-2-one-caprinolactam-a-technical-guide
https://www.benchchem.com/product/b3427706/docs#physicochemical-properties-of-azecan-2-one-caprinolactam-a-technical-guide
https://www.benchchem.com/product/b3427706?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427706?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

